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Introduction

MI-503 is a potent and specific small-molecule inhibitor of the menin-Mixed Lineage Leukemia
(MLL) protein-protein interaction, a critical dependency for the survival of leukemia cells with
MLL rearrangements.[1][2] This document provides detailed protocols for the preparation and
intraperitoneal (i.p.) administration of MI-503 in murine models, a common method for
evaluating its in vivo efficacy.[1][3][4] The protocols and data presented are compiled from
various research sources to ensure robustness and reproducibility.

Quantitative Data Summary

The following table summarizes key quantitative data for the use of MI-503 in mice, as reported
in the literature.
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Vehicle
Parameter Value . Mouse Model Source
Composition
25% DMSO, Various (e.g.,
Dosage Range 10 - 80 mg/kg 25% PEGA400, BALB/c nude, (1105161171
50% PBS C57BL/6)
o ] ] 25% DMSO,
Administration Intraperitoneal )
) 25% PEGA400, Various [1][4]17]
Route (i.p.)
50% PBS
_ , 25% DMSO,
Dosing Once or twice ]
] 25% PEG400, Various [1][5]
Frequency daily
50% PBS
Oral ) ]
) o ~75% Not Applicable Mice [1][3]
Bioavailability
>80% tumor
. 25% DMSO,
, _ volume reduction BALB/c nude
In Vivo Efficacy 25% PEGA400, ] (11031141
(MV4;11 mice
50% PBS

xenograft)

Experimental Protocols
l. Preparation of MI-503 Formulation for Intraperitoneal
Injection

This protocol describes the preparation of a commonly used vehicle for MI-503, consisting of
25% Dimethyl Sulfoxide (DMSO), 25% Polyethylene Glycol 400 (PEG400), and 50%
Phosphate-Buffered Saline (PBS).

Materials:
e MI-503 powder
o Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

o Polyethylene Glycol 400 (PEG400), sterile
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e Phosphate-Buffered Saline (PBS), sterile, pH 7.4
o Sterile, conical tubes (e.g., 15 mL or 50 mL)

» Sterile, serological pipettes

» Vortex mixer

« Sterile syringe filters (0.22 pm)

o Sterile syringes

Procedure:

o Calculate Required Volumes: Determine the total volume of the final MI-503 solution needed
based on the number of mice, their weights, and the desired dose and injection volume. A
typical injection volume for mice is 100 pL to 200 pL.

e Prepare MI-503 Stock Solution in DMSO:
o In a sterile conical tube, weigh the required amount of MI-503 powder.

o Add the calculated volume of DMSO to achieve the desired final concentration in the total
formulation (25% of the final volume).

o Vortex thoroughly until the MI-503 is completely dissolved. Gentle warming (e.g., in a 37°C
water bath) may aid dissolution, but avoid overheating.

» Add PEGA400:

o To the MI-503/DMSO solution, add the calculated volume of PEG400 (25% of the final
volume).

o Vortex the mixture thoroughly to ensure homogeneity.

e Add PBS:
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o Slowly add the calculated volume of sterile PBS (50% of the final volume) to the
DMSO/PEG400 mixture while vortexing. Add the PBS dropwise initially to prevent
precipitation of the compound.

o Continue to vortex until the solution is clear and homogenous.

« Sterile Filtration:
o Draw the final solution into a sterile syringe.
o Attach a sterile 0.22 um syringe filter to the syringe.

o Filter the solution into a new sterile tube. This step is crucial for removing any potential
microbial contamination.

o Storage and Use:
o Itis recommended to prepare the formulation fresh on the day of use.

o If short-term storage is necessary, store the solution at 4°C, protected from light. Before
use, allow the solution to come to room temperature and vortex to ensure homogeneity.

Il. Intraperitoneal Injection Procedure in Mice

This protocol outlines the standard procedure for administering the prepared MI-503 solution
via intraperitoneal injection.

Materials:

Prepared and sterile-filtered MI-503 solution

Sterile syringes (e.g., 1 mL tuberculin syringes)

Sterile needles (e.qg., 27-30 gauge)

Mouse restraint device (optional)

70% ethanol for disinfection
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e Animal scale
Procedure:
e Animal Preparation:

o Weigh each mouse to accurately calculate the injection volume based on its body weight
and the desired dose (mg/kg).

o Properly restrain the mouse. This can be done manually by scruffing the neck and
securing the tail, or by using a restraint device.

« Injection Site Identification:
o Position the mouse on its back with its head tilted slightly downwards.

o The injection site is in the lower right or left quadrant of the abdomen, avoiding the midline
to prevent injury to the bladder or cecum.

e Injection:
o Wipe the injection site with 70% ethanol.

o Insert the needle at a 15-30 degree angle into the peritoneal cavity. Be careful not to insert
the needle too deeply to avoid puncturing internal organs.

o Gently aspirate by pulling back the plunger to ensure the needle is not in a blood vessel or
organ. If blood or any fluid is drawn, withdraw the needle and reinject at a different site
with a new sterile needle.

o Slowly and steadily inject the calculated volume of the MI-503 solution.
o Post-Injection Monitoring:
o Carefully withdraw the needle and return the mouse to its cage.

o Monitor the mouse for any immediate adverse reactions.
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Visualizations

Experimental Workflow

Experimental Workflow for MI-503 Administration
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Caption: Workflow for MI-503 preparation and i.p. injection.

MI-503 Signaling Pathway
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Mechanism of Action of MI-503
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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